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Introduction

SEluc-2 is a novel small-molecule bioluminescent and fluorescent probe designed for the
sensitive and selective detection of thiols in living cells.[1][2] Based on the structure of firefly
luciferin, SEluc-2 operates on a "caged" luciferin strategy, where the probe is initially in a non-
luminescent state and is "uncaged" upon reaction with thiols, such as cysteine and glutathione,
leading to a detectable signal.[1] This property makes SEluc-2 a valuable tool for real-time
monitoring of intracellular thiol levels, which play a crucial role in maintaining cellular redox
homeostasis. Dysregulation of thiol levels is implicated in various diseases, making SEluc-2 a
powerful asset in drug discovery and development for studying oxidative stress and the effects
of therapeutic compounds on cellular redox environments.

Mechanism of Action

The detection mechanism of SEluc-2 is based on a thiol-mediated cleavage reaction. The
luciferin core of SEluc-2 is chemically modified ("caged") at the phenolic hydroxyl group,
rendering it unable to be recognized by luciferase and thus non-bioluminescent. Upon
introduction into the cellular environment, intracellular thiols, acting as nucleophiles, attack the
caging group on SEluc-2. This reaction cleaves the caging group and releases active D-
luciferin. The uncaged D-luciferin can then be utilized by firefly luciferase to produce a
bioluminescent signal in the presence of ATP and oxygen. Additionally, the reaction with thiols
can also induce a change in the fluorescence properties of the molecule.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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